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Introduction

ETX1317 is a novel, broad-spectrum diazabicyclooctane (DBO) [3-lactamase inhibitor with
potent activity against Ambler class A, C, and D serine B-lactamases. It is developed as an
orally bioavailable prodrug, ETX0282, which is rapidly converted to the active ETX1317 in vivo.
In combination with an oral B-lactam antibiotic such as cefpodoxime (administered as the
prodrug cefpodoxime proxetil, CPDP), ETX1317 restores its efficacy against many multidrug-
resistant (MDR) Gram-negative bacteria, including extended-spectrum B-lactamase (ESBL)
and carbapenemase-producing Enterobacterales.[1][2] These application notes provide
detailed protocols for assessing the in vivo efficacy of the ETX0282/CPDP combination in
established murine infection models.

Mechanism of Action: B-Lactamase Inhibition

ETX1317 functions as a reversible, covalent inhibitor of serine -lactamases. The catalytic
serine residue in the active site of the B-lactamase enzyme attacks the cyclic urea core of
ETX1317. This leads to the formation of a stable, covalent acyl-enzyme complex, which
effectively inactivates the enzyme and prevents it from hydrolyzing the 3-lactam ring of the
partner antibiotic. This allows the B-lactam antibiotic to exert its bactericidal effect by inhibiting
penicillin-binding proteins (PBPs) involved in cell wall synthesis.
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Figure 1: Mechanism of Action of ETX1317 in Combination with a 3-Lactam Antibiotic.
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Key Animal Models for Efficacy Assessment

The neutropenic murine thigh infection model is a standard for evaluating the efficacy of
antibacterial agents against systemic infections. Additionally, given the clinical target of
complicated urinary tract infections (cUTIs) for the ETX0282/CPDP combination, the murine

ascending urinary tract infection model is highly relevant.

Neutropenic Murine Thigh Infection Model

This model is used to determine the reduction in bacterial load in thigh muscle tissue following

treatment.
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Experimental Workflow: Neutropenic Thigh Model
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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